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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B15541285 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Narasin sodium is a polyether ionophore antibiotic that acts as a coccidiostat in veterinary

medicine. Recent studies have highlighted its potential as an anti-cancer agent, demonstrating

its ability to induce apoptosis, inhibit cell proliferation, and suppress tumor metastasis in various

cancer cell lines. Narasin functions by disrupting intracellular ion gradients, which in turn

modulates key signaling pathways involved in cell survival and growth. This document provides

detailed protocols for utilizing Narasin sodium in cell culture experiments to investigate its

biological effects.

Mechanism of Action
Narasin is a cationic ionophore that facilitates the transport of monovalent cations, such as

sodium (Na⁺) and potassium (K⁺), across cellular membranes. This disruption of the natural ion

balance can lead to a cascade of cellular events, including the inhibition of critical signaling

pathways. Notably, Narasin has been shown to inhibit NF-κB, TGF-β/SMAD3, and IL-6/STAT3

signaling pathways, which are often dysregulated in cancer.[1][2]

Signaling Pathways Modulated by Narasin Sodium

Below are diagrams illustrating the signaling pathways known to be inhibited by Narasin
sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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